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Compound of Interest

Sodium 2-(2-aminophenyl)-2-
Compound Name:
oxoacetate

Cat. No.: B597019

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available technical data for Sodium 2-(2-
aminophenyl)-2-oxoacetate. Extensive searches of scientific literature and chemical
databases did not yield in-depth experimental studies, detailed spectroscopic analyses, specific
synthesis protocols, or biological activity data for this compound. The information presented is
primarily from chemical supplier databases and computational models.

Chemical Identification and Properties

Sodium 2-(2-aminophenyl)-2-oxoacetate, also known as Sodium isatinate, is an organic
sodium salt with the CAS number 17617-34-4.[1][2] Its chemical structure consists of a 2-
aminophenyl group attached to a glyoxylate moiety, with the carboxylate group forming a
sodium salt.

Table 1: Chemical and Physical Properties
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Property Value Source
CAS Number 17617-34-4 [1][2]
Molecular Formula CsHeNNaOs [11[2][3]
Molecular Weight 187.13 g/mol [11[3]
sodium 2-(2-aminophenyl)-2-
IUPAC Name [1]
oxoacetate
Sodium isatinate, Sodium (2-
Synonyms [1]

aminophenyl)(oxo)acetate

Storage Conditions

2-8°C, Keep in dark place,

inert atmosphere

[3]

Purity

Typically offered at 295%

[4]

Computed Properties (from PubChem)[1]

Property Value
Topological Polar Surface Area 83.2 A2
Hydrogen Bond Donor Count 1
Hydrogen Bond Acceptor Count 4
Rotatable Bond Count 2

Exact Mass

187.02453734 Da

Monoisotopic Mass

187.02453734 Da

Spectroscopic and Characterization Data

Detailed experimental spectroscopic data such as *H NMR, 3C NMR, IR, and Mass

Spectrometry for Sodium 2-(2-aminophenyl)-2-oxoacetate are not readily available in the

public domain. While some vendors mention the availability of NMR, HPLC, and LC-MS data,

the actual spectra and peak assignments have not been published in accessible literature.[3]
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Synthesis and Experimental Protocols

A specific, detailed, and validated experimental protocol for the synthesis of Sodium 2-(2-
aminophenyl)-2-oxoacetate could not be found in peer-reviewed scientific literature or
patents. Chemical suppliers list the compound as commercially available, suggesting
established synthesis methods exist within those organizations.

One vendor product description suggests its use as a key intermediate in organic synthesis for
producing pharmaceutical compounds, particularly in the development of drugs targeting
neurological and psychiatric disorders, and in the synthesis of heterocyclic compounds.[4]

Biological Activity and Signaling Pathways

There is no published research available detailing the biological activity, mechanism of action,
or any associated signaling pathways for Sodium 2-(2-aminophenyl)-2-oxoacetate. A product
description from a commercial supplier mentions its utility in research for studying biochemical
pathways and enzyme interactions, and in the development of fluorescent probes for biological
imaging, but provides no specific examples or citations.[4]

Logical Relationship Diagram

Due to the absence of information on its synthesis, characterization workflow, or biological
pathways, a meaningful and data-supported diagram using Graphviz cannot be generated at
this time. A speculative diagram would not meet the standards of a technical guide for a
scientific audience.

Conclusion

Sodium 2-(2-aminophenyl)-2-oxoacetate (CAS 17617-34-4) is a commercially available
chemical intermediate. While its basic chemical identity is established, there is a significant lack
of publicly available, in-depth technical data. Key information for researchers, including
experimental physical properties, detailed spectroscopic data, specific synthesis protocols, and
any biological activity, remains unpublished in the accessible scientific domain. Further
research and publication are necessary to fully characterize this compound and explore its
potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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